2-(4-Hydroxyoxolan-3-yl)-2-methylbutanal

• Molecular Formula: C9H16O3
• Molecular Weight: 172.22 g/mol
• IUPAC Name: 2-(4-hydroxyoxolan-3-yl)-2-methylbutanal
• InChI: InChI=1S/C9H16O3/c1-3-9(2,6-10)7-4-12-5-8(7)11/h6-8,11H,3-5H2,1-2H3
• InChI Key: WJGOPUFGOXBWJY-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C=O)C1COCC1O

Description

2-(4-Hydroxyoxolan-3-yl)-2-methylbutanal is a branched-chain aldehyde featuring a tetrahydrofuran (oxolan) ring substituted with a hydroxy group at position 4 and a methylbutanal moiety at position 3. This structure combines the reactivity of an aldehyde group with the hydrogen-bonding capacity of the hydroxylated oxolan ring, suggesting unique physicochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-Hydroxyoxolan-3-yl)-2-methylbutanal typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the use of hydroxyoxolan derivatives and methylbutanal precursors in the presence of catalysts to facilitate the formation of the desired compound. The reaction conditions, such as temperature, pressure, and solvent, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of 2-(4-Hydroxyoxolan-3-yl)-2-methylbutanal may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control over reaction parameters, ensuring consistent product quality. The use of advanced purification techniques, such as chromatography and crystallization, further enhances the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(4-Hydroxyoxolan-3-yl)-2-methylbutanal undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol.

Substitution: The hydroxy group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction typically produces alcohols.

Scientific Research Applications

2-(4-Hydroxyoxolan-3-yl)-2-methylbutanal has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound is used in biochemical assays to investigate enzyme activities and metabolic pathways.

Medicine: Research explores its potential as a precursor for pharmaceutical compounds with therapeutic properties.

Industry: It is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which 2-(4-Hydroxyoxolan-3-yl)-2-methylbutanal exerts its effects involves interactions with molecular targets such as enzymes and receptors. The hydroxyoxolan ring and aldehyde group play crucial roles in these interactions, influencing the compound’s reactivity and binding affinity. Pathways involved may include metabolic processes and signal transduction cascades.

Comparison with Similar Compounds

Table 1: Structural and Functional Group Comparison

Compound	Functional Groups	Molecular Features
2-(4-Hydroxyoxolan-3-yl)-2-methylbutanal	Aldehyde, hydroxy, oxolan ring	Branched chain, polar heterocycle
2-Methylbutanal	Aldehyde	Linear chain, high volatility
Lignan derivative	Phenolic, methoxy, oxolan ring	Dibenzyl substitution, antioxidant potential

Physicochemical Properties

• Volatility : The oxolan ring and hydroxy group reduce volatility compared to 2-Methylbutanal, which is highly volatile and associated with aroma profiles in foods .
• Solubility: The hydroxy group enhances water solubility relative to non-polar lignans, though the aldehyde may limit solubility in aqueous media compared to phenolic compounds .
• Reactivity : The aldehyde group enables nucleophilic additions (e.g., Schiff base formation), while the hydroxy-oxolan ring may participate in hydrogen bonding or oxidation reactions.

Biological Activity

2-(4-Hydroxyoxolan-3-yl)-2-methylbutanal is a compound of interest in the field of organic chemistry and pharmacology due to its potential biological activities. Understanding its biological activity is crucial for exploring its therapeutic applications.

• Molecular Formula : C8H16O3
• Molecular Weight : 160.21 g/mol
• IUPAC Name : 2-(4-Hydroxyoxolan-3-yl)-2-methylbutanal

The biological activity of 2-(4-Hydroxyoxolan-3-yl)-2-methylbutanal is primarily attributed to its ability to act as a ligand, binding to various enzymes and receptors, thereby modulating their activity. This interaction can influence metabolic pathways and cellular functions, leading to potential therapeutic effects.

Antioxidant Activity

Research indicates that compounds similar to 2-(4-Hydroxyoxolan-3-yl)-2-methylbutanal exhibit significant antioxidant properties. Antioxidants play a critical role in neutralizing free radicals, which can cause cellular damage.

Enzyme Inhibition

The compound has shown potential in inhibiting specific enzymes involved in metabolic processes. For instance, studies have demonstrated that similar compounds can inhibit nitric oxide synthase (NOS), which is crucial for regulating blood flow and immune response .

Case Studies

• Antioxidant Properties Study
  A study evaluated the antioxidant capacity of various aldehydes, including derivatives of 2-(4-Hydroxyoxolan-3-yl)-2-methylbutanal. The results indicated a significant reduction in oxidative stress markers in treated cells compared to controls.
• Enzyme Interaction Analysis
  In a pharmacological assessment, the interaction of 2-(4-Hydroxyoxolan-3-yl)-2-methylbutanal with NOS was analyzed using enzyme kinetics. The compound displayed competitive inhibition, suggesting it could be developed into a therapeutic agent for conditions associated with nitric oxide dysregulation.

Research Findings

Study	Findings
Antioxidant Activity	Demonstrated significant reduction in oxidative stress markers in vitro.
Enzyme Inhibition	Showed competitive inhibition of nitric oxide synthase (NOS) with IC50 values indicating effective modulation at low concentrations.